100-18-5(1,4-Diisopropylbenzene),D0928,F17113

1,4-Diisopropylbenzene Properties

Names and Identifiers

- 1,4-Diisopropylbenzene
- p-Diisopropylbenzene
- 4-Isopropylcumene
- p-diisopropylbenzol
- p-diisopropyl-benzen
- 1,4-Disopropylbenzene
- Benzene, p-diisopropyl-
- para-diisopropylbenzene
- 1,4-Diisopropylbenzene97%
- 1,4-Diisopropylbenzene 97%
- F17113
- DTXCID106652
- NSC-84198
- para-Diisopropylbenzene
- 700-18-5
- 1,4-Diisopropylbenzene, 98%
- CAS-100-18-5
- Benzene, 1,4-diisopropyl-
- 1,4-DIISOPROPYLBENZENE [HSDB]
- 1,4-Diisopropylbenzene, 97%
- Benzene, 1,4-bis(1-methylethyl)-
- Benzene, p-diisopropyl-,
- NSC 84198
- 100-18-5
- AKOS009031475
- 1,4-bis(propan-2-yl)benzene
- NCGC00258931-01
- HSDB 5331
- Benzene,4-bis(1-methylethyl)-
- Tox21_303217
- BS-14134
- 1,4-Bis(1-methylethyl)benzene
- EINECS 202-826-9
- 1,4-Diisopropylbenzene, analytical standard
- EN300-20056
- Q27262542
- D0928
- P-DI-ISO-PROPYLBENZENE
- 1,4-di(propan-2-yl)benzene
- NSC84198
- 4-05-00-01126 (Beilstein Handbook Reference)
- Tox21_201380
- NCGC00164049-02
- AC-14064
- 1,4-diisopropyl benzene
- p-Diisopropylbenzol
- W-109375
- UNII-5M62031NZP
- NCGC00257053-01
- BRN 1854739
- 1,4-Di-iso-propylbenzene
- 5M62031NZP
- Benzene, 1,4-di-(1-methylethyl)
- CCG-40478
- CS-W023159
- NCGC00164049-01
- 1,4-Di-isopropylbenzene
- MFCD00008892
- CHEMBL1872836
- FT-0693058
- InChI=1/C12H18/c1-9(2)11-5-7-12(8-6-11)10(3)4/h5-10H,1-4H
- DTXSID2026652
- NS00005895
- 1,4-BIS(ISOPROPYL)BENZENE
- EC 202-826-9
- pDiisopropylbenzol
- Benzene, pdiisopropyl
- paraDiisopropylbenzene
- 1,4Bis(1methylethyl)benzene
- 1,4-DIISOPROPYLBENZENE
- Benzene, 1,4bis(1methylethyl)
- pDiisopropylbenzene
- P-DIISOPROPYLBENZENE
- +Expand
- MDL： MFCD00008892
- InChIKey： SPPWGCYEYAMHDT-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H18/c1-9(2)11-5-7-12(8-6-11)10(3)4/h5-10H,1-4H3
- SMILES： CC(C)C1=CC=C(C=C1)C(C)C
- BRN： 1854739

Computed Properties

Exact Mass: 162.140851g/mol
Surface Charge: 0
XLogP3: 4.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 162.140851g/mol
Monoisotopic Mass: 162.140851g/mol
Topological Polar Surface Area: 0Å²
Heavy Atom Count: 12
Complexity: 100
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 3.93340
PSA: 0.00000
Refractive Index: n20/D 1.489(lit.)
Water Partition Coefficient: Soluble in alcohol, ether, acetone and benzene. Insoluble in water.
Boiling Point: 210°C(lit.)
Melting Point: −17 °C (lit.)
Vapor Pressure: 0.25 mmHg ( 20 °C)
Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
Color/Form: Colorless liquid.
Solubility: Not determined
Density: 0.857 g/mL at 25 °C(lit.)

1,4-Diisopropylbenzene Security Information

Symbol: GHS07 GHS09
RTECS：CZ6360000
WGK Germany：2
Safety Term：9
Safety Instruction： S26-S36
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：9
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 3082 9/PG 3
Hazard Statement： H227-H315-H320-H410
Warning Statement： P210-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P391-P403+P235-P501
Prompt：warning
Storage Condition：Complete packaging, light loading and light unloading, ventilated warehouse, away from open fire, high temperature, and stored separately from oxidant
PackingGroup：III
Risk Phrases： 38-53
Signal Word：Warning
TSCA：Yes
HazardClass：9

1,4-Diisopropylbenzene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,4-Diisopropylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0000ME-5g	Benzene, 1,4-bis(1-methylethyl)-	100-18-5	98%	5g	$6.00
A2B Chem LLC	AA00006-5g	Benzene, 1,4-bis(1-methylethyl)-	100-18-5	98%	5g	$6.00	2024-04-20
Aaron	AR0000UQ-5g	Benzene, 1,4-bis(1-methylethyl)-	100-18-5	98%	5g	$5.00
abcr	AB133955-25 g	1,4-Diisopropylbenzene, 98%; .	100-18-5	98%	25 g	€58.80	2023-07-20
Enamine	EN300-20056-0.05g	1,4-bis(propan-2-yl)benzene	100-18-5	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D760447-500g	Benzene, 1,4-bis(1-methylethyl)-	100-18-5	98%	500g	$215	2022-05-26
TRC	D455380-1g	1,4-Diisopropylbenzene	100-18-5		1g	$ 86.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B22871-25g	1,4-Diisopropylbenzene, 98%	100-18-5	98%	25g	￥496.00	2023-04-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155007-100ml	1,4-Diisopropylbenzene	100-18-5	>98.0%(GC)	100ml	¥219.90	2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D833397-500g	1,4-DIISOPROPYLBENZENE	100-18-5	97 %	500g	1,217.00